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Compound of Interest

Compound Name: Sporidesmolide V

Cat. No.: B563117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Sporidesmolide V, a cyclodepsipeptide isolated from cultures of Pithomyces chartarum. The

information presented herein is critical for the identification, characterization, and further

development of this natural product.

Mass Spectrometry Data
High-resolution mass spectrometry (HR-MS) confirms the molecular formula of

Sporidesmolide V as C₃₅H₆₂N₄O₈.[1] The experimentally determined mass-to-charge ratio

aligns closely with the calculated theoretical value, validating the elemental composition.

Table 1: High-Resolution Mass Spectrometry Data for Sporidesmolide V

Parameter Value Reference

Molecular Formula C₃₅H₆₂N₄O₈ [1]

Required m/z 666.4567 [1]

Measured m/z 666.4577 [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b563117?utm_src=pdf-interest
https://www.benchchem.com/product/b563117?utm_src=pdf-body
https://www.benchchem.com/product/b563117?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v90-004
https://www.benchchem.com/product/b563117?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v90-004
https://cdnsciencepub.com/doi/pdf/10.1139/v90-004
https://cdnsciencepub.com/doi/pdf/10.1139/v90-004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structural elucidation of Sporidesmolide V was significantly aided by ¹³C NMR

spectroscopy. The chemical shifts provide a detailed fingerprint of the carbon framework of the

molecule.

Table 2: ¹³C NMR Spectroscopic Data for Sporidesmolide V (75.5 MHz, CDCl₃)[1]
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Chemical Shift (δc, ppm) Assignment (Tentative)

174.09 CO

171.83 CO

171.73 CO

171.64 CO

170.3 CO

169.52 CO

79.64 CH

73.19 C2

65.55 C5

63.93 C17

54.23 C14

51.57 Cg

40.68 C~O

40.19 C37

39.17 C26

37.72 C3g

29.95 C19

29.59 C34

26.43 C24

25.33 C27

24.96 C39

24.73 C31

23.32 CH₃
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23.11 CH₃

22.23 (2C) 2 x CH₃

21.08 CH₃

19.47 CH₃

18.56 CH₃

17.12 CH₃

16.17 Cz3

10.98 c25

Experimental Protocols
The following protocols are based on the methods described for the isolation and

characterization of Sporidesmolide V.[1]

3.1. Isolation and Purification

Sporidesmolide V was isolated from the total sporidesmolide fraction obtained from cultures of

Pithomyces chartarum. The purification process involved repetitive reversed-phase partition

chromatography followed by vacuum sublimation.[1]

3.2. Mass Spectrometry

High-resolution mass spectra were acquired on a VG Analytical ZAB-EQ mass spectrometer.

Accurate mass measurements were performed using the peak-matching method with a

perfluorokerosene reference.[1]

3.3. NMR Spectroscopy

NMR spectra were recorded on a Bruker MSL-300 instrument.[1]

¹H NMR: Spectra were acquired at 300 MHz.

¹³C NMR: Spectra were acquired at 75.5 MHz.
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Solvent: Chloroform-d (CDCl₃).

Temperature: 20°C.

Reference: Tetramethylsilane (TMS).

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a

natural product like Sporidesmolide V.
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Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of Sporidesmolide V.

Relationship between Spectroscopic Data and
Structural Information
The data obtained from mass spectrometry and NMR spectroscopy are complementary and

essential for determining the complete chemical structure of a molecule.
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Caption: Relationship between spectroscopic data and the derived structural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of
Sporidesmolide V]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563117#spectroscopic-data-nmr-mass-spec-for-
sporidesmolide-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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